Cas no 2171691-88-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid
• CAS No: 2171691-88-4
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 6454800
• PubChem ID: 165517809
• Update Time: 2025-06-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid
• EN300-1502890
• 2171691-88-4
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(methylsulfanyl)propyl]carbamoyl}butanoic acid

• Inchi： 1S/C24H28N2O5S/c1-32-14-6-13-25-23(29)21(11-12-22(27)28)26-24(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,6,11-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KMIISYVBFVVAFV-UHFFFAOYSA-N
• SMILES： S(C)CCCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic Acid (CAS No. 2171691-88-4)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid, identified by its CAS number 2171691-88-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-yl moiety, a methoxycarbonyl group, and a carbamoyl group attached to a butanoic acid backbone. The presence of these functional groups not only contributes to the compound's unique chemical properties but also suggests its potential role in various biochemical pathways. Specifically, the fluoren-9-yl group is known for its stability and fluorescence properties, which make it valuable in diagnostic and imaging applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. The structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid suggests that it may interact with such targets, potentially leading to the development of new drugs for treating various diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to design derivatives with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an attractive candidate for drug discovery programs aimed at identifying new therapeutic agents.

Recent studies have begun to explore the pharmacological properties of this compound and its derivatives. Initial research indicates that it may possess inhibitory activity against certain enzymes involved in inflammatory pathways. This has led to investigations into its potential use as an anti-inflammatory agent, which could be particularly relevant for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid is a complex process that requires precise control over reaction conditions and reagent selection. The use of high-purity starting materials and optimized synthetic routes is essential to ensure the quality and yield of the final product. Advances in synthetic chemistry have made it possible to produce this compound in larger quantities, facilitating further research and development.

The biological activity of this compound is influenced by various factors, including its solubility, stability, and ability to cross biological membranes. These properties are critical for determining its potential as a drug candidate. Researchers are actively working to optimize these characteristics through structural modifications and formulation strategies.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)propylcarbamoyl}butanoic acid (CAS No. 2171691-88-4) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation into new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in the development of innovative treatments for various diseases.